N(omega)-Nitro-L-arginine p-nitroanilide N(omega)-Nitro-L-arginine p-nitroanilide N(G)-Nitroarginine-4-nitroanilide is an anti-nociceptive agent in the mouse.
Brand Name: Vulcanchem
CAS No.: 85697-89-8
VCID: VC0537098
InChI: InChI=1S/C12H17N7O5/c13-10(2-1-7-15-12(14)17-19(23)24)11(20)16-8-3-5-9(6-4-8)18(21)22/h3-6,10H,1-2,7,13H2,(H,16,20)(H3,14,15,17)/t10-/m0/s1
SMILES: C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
Molecular Formula: C12H17N7O5
Molecular Weight: 339.31 g/mol

N(omega)-Nitro-L-arginine p-nitroanilide

CAS No.: 85697-89-8

Inhibitors

VCID: VC0537098

Molecular Formula: C12H17N7O5

Molecular Weight: 339.31 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

N(omega)-Nitro-L-arginine p-nitroanilide - 85697-89-8

CAS No. 85697-89-8
Product Name N(omega)-Nitro-L-arginine p-nitroanilide
Molecular Formula C12H17N7O5
Molecular Weight 339.31 g/mol
IUPAC Name (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]-N-(4-nitrophenyl)pentanamide
Standard InChI InChI=1S/C12H17N7O5/c13-10(2-1-7-15-12(14)17-19(23)24)11(20)16-8-3-5-9(6-4-8)18(21)22/h3-6,10H,1-2,7,13H2,(H,16,20)(H3,14,15,17)/t10-/m0/s1
Standard InChIKey LNWGWFVAPQTGMG-JTQLQIEISA-N
Isomeric SMILES C1=CC(=CC=C1NC(=O)[C@H](CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
SMILES C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
Canonical SMILES C1=CC(=CC=C1NC(=O)C(CCCN=C(N)N[N+](=O)[O-])N)[N+](=O)[O-]
Appearance Solid powder
Description N(G)-Nitroarginine-4-nitroanilide is an anti-nociceptive agent in the mouse.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms L-N(G)-nitroarginine-p-nitroanilide
L-NAPNA
N(G)-nitroarginine-4-nitroanilide
N(omega)-nitro-L-arginine p-nitroanilide
NAPNA
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4: Rice AS. Topical spinal administration of a nitric oxide synthase inhibitor prevents the hyper-reflexia associated with a rat model of persistent visceral pain. Neurosci Lett. 1995 Mar 3;187(2):111-4. PubMed PMID: 7540269.
5: Riazimand SH, Mense S. Interaction between neurotransmitter antagonists and effects of sacral neuromodulation in rats with chronically hyperactive bladder. BJU Int. 2005 Oct;96(6):900-8. PubMed PMID: 16153226.
6: Burlet S, Cespuglio R. Voltammetric detection of nitric oxide (NO) in the rat brain: its variations throughout the sleep-wake cycle. Neurosci Lett. 1997 Apr 25;226(2):131-5. PubMed PMID: 9159507.
7: Lhuillier F, Robert MO, Crova P, Goudable J, Arnal F, Cespuglio R, Annat G, Viale JP. Nitric oxide and liver microcirculation during autoregulation and haemorrhagic shock in rabbit model. Br J Anaesth. 2006 Aug;97(2):137-46. Epub 2006 Apr 13. PubMed PMID: 16613926.
8: Desvignes C, Robert F, Vachette C, Chouvet G, Cespuglio R, Renaud B, Lambás-Señas L. Monitoring nitric oxide (NO) in rat locus coeruleus: differential effects of NO synthase inhibitors. Neuroreport. 1997 Apr 14;8(6):1321-5. PubMed PMID: 9172128.
9: Matthew JD, Wadsworth RM. The role of nitric oxide in inhibitory neurotransmission in the middle cerebral artery of the sheep. Gen Pharmacol. 1997 Mar;28(3):393-7. PubMed PMID: 9068979.
10: Su JB, Hoüel R, Héloire F, Barbe F, Beverelli F, Sambin L, Castaigne A, Berdeaux A, Crozatier B, Hittinger L. Stimulation of bradykinin B(1) receptors induces vasodilation in conductance and resistance coronary vessels in conscious dogs: comparison with B(2) receptor stimulation. Circulation. 2000 Apr 18;101(15):1848-53. PubMed PMID: 10769287.
11: Hars B. Endogenous nitric oxide in the rat pons promotes sleep. Brain Res. 1999 Jan 16;816(1):209-19. PubMed PMID: 9878741.
12: Granjeiro EM, Machado BH. NO in the caudal NTS modulates the increase in respiratory frequency in response to chemoreflex activation in awake rats. Respir Physiol Neurobiol. 2009 Mar 31;166(1):32-40. doi: 10.1016/j.resp.2009.01.003. Epub 2009 Jan 22. PubMed PMID: 19371638.
13: Guo J, Lam LT, Longenecker KL, Bui MH, Idler KB, Glaser KB, Wilsbacher JL, Tse C, Pappano WN, Huang TH. Identification of novel resistance mechanisms to NAMPT inhibition via the de novo NAD(+) biosynthesis pathway and NAMPT mutation. Biochem Biophys Res Commun. 2017 Sep 23;491(3):681-686. doi: 10.1016/j.bbrc.2017.07.143. Epub 2017 Jul 26. PubMed PMID: 28756225.
PubChem Compound 128726
Last Modified Nov 11 2021
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